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Compound of Interest

Compound Name: Guanosine 5'-diphosphate

Cat. No.: B024718

For Immediate Reference: Guanosine 5'-diphosphate (GDP) and its salts are not classified
as hazardous materials. Disposal procedures should align with standard laboratory practices
for non-hazardous biochemicals, prioritizing safety and compliance with local regulations.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.

This guide provides detailed procedures for the proper handling and disposal of Guanosine 5'-
diphosphate (GDP) in a laboratory setting. While GDP is not considered a hazardous
chemical, adherence to these protocols is essential for maintaining a safe research
environment and ensuring regulatory compliance.

Safety and Handling Profile

Guanosine 5'-diphosphate is a stable compound under normal laboratory conditions. Based
on available Safety Data Sheets (SDS), it does not meet the criteria for classification as a
hazardous substance under the 2012 OSHA Hazard Communication Standard.[1][2] HoweVer,
standard laboratory precautions should always be observed.
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Characteristic Summary of Findings Source

Not considered hazardous by
o OSHA (29 CFR 1910.1200)
Hazard Classification N ] [1][2]13]
and not classified according to

GHS.

] Ingestion, inhalation, skin
Primary Routes of Exposure [1]
contact, eye contact.

Not expected to cause
significant irritation or toxicity.

Acute Health Effects o [11[3]
May cause mild irritation upon

contact with eyes or skin.

) ) Safety glasses or goggles, lab
Personal Protective Equipment

coat, and standard laboratory [1]
(PPE)

gloves.

Store in a freezer at or below
Storage -20°C. Keep container tightly [4][5]

closed in a dry place.

For solid spills, sweep up,
) avoiding dust formation, and
Spill Procedure ] ) ] [1]
place in a suitable container

for disposal.

Disposal Decision Workflow

The proper disposal route for GDP waste depends on its form (solid or liquid) and whether it
has been contaminated with other hazardous materials. The following diagram outlines the
decision-making process for appropriate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Guanosine 5'-Diphosphate: A Guide to Safe Handling
and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024718#guanosine-5-diphosphate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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